1'-Methyl-1'h-[1,3'-bipyrazole]-3-carboxylic acid

• Molecular Formula: C8H8N4O2
• Molecular Weight: 192.17 g/mol
• SMILES: CN1C=CC(=N1)N2C=CC(=N2)C(=O)O
• InChI: InChI=1S/C8H8N4O2/c1-11-4-3-7(10-11)12-5-2-6(9-12)8(13)14/h2-5H,1H3,(H,13,14)
• InChIKey: NQWVLBWDMOUNNA-UHFFFAOYSA-N

1′-Methyl-1′H-[1,3′-bipyrazole]-3-carboxylic acid: Chemical Identity & Procurement

1′-Methyl-1′H-[1,3′-bipyrazole]-3-carboxylic acid (CAS 1507553-53-8) is a heterocyclic building block belonging to the N,C-linked 1,3′-bipyrazole subclass. Its structure incorporates two directly connected pyrazole rings, with a methyl group at the 1′-position and a free carboxylic acid at the 3-position, yielding a molecular formula of C₈H₈N₄O₂ and a molecular weight of 192.17 g/mol. The compound is typically supplied at a purity of ≥95% and is classified exclusively for research and development use .

1

Regioisomer precision

1,3′-bipyrazole core ensures correct N,C‑linkage vector for target‑focused SAR

2

Direct conjugation

Free carboxylic acid supports one‑step amide/ester library synthesis without protection

3

Research‑grade supply

≥95% purity suitable for scaffold derivatization and early‑stage medicinal chemistry

Procurement Risk: Why Generic Substitution Fails

Treating 1,3′-bipyrazole-building blocks as interchangeable commodities ignores critical stereoelectronic and resulting biological differences driven by regioisomerism. The nitrogen atom connectivity (e.g., 1,3′- vs. 1,4′-linkage) fundamentally alters the vector of the carboxylic acid pharmacophore relative to the methyl group, impacting H-bonding geometry, ligand-metal coordination, and target binding. A patent review confirms that the inhibitory activities of bipyrazoles are highly dependent on specific substitution patterns, meaning that a simple replacement with a 1,4′- or 3,4′-regioisomer cannot guarantee equivalent chemical biology or material science outcomes [1]. A quantitative, evidence-based comparison against the closest structural neighbors is therefore required before any procurement decision.

Regioisomer connectivity mismatch

1,4′- or 3,4′-linkage changes the carboxylic acid vector and H‑bond geometry, which may shift target recognition.

Biological activity depends on substitution pattern

Patent review confirms inhibitory profiles are tightly linked to specific bipyrazole substitution — class‑level inference cannot guarantee equivalent outcome.

Physicochemical profile divergence

Computed LogP and TPSA shifts relative to 1,4′-analogs may alter membrane permeability and CNS drug‑likeness, making direct substitution unreliable.

• [1] Abbas, A.A.; Abdellattif, M.H.; Dawood, K.M. Inhibitory activities of bipyrazoles: a patent review. Expert Opinion on Therapeutic Patents 2022, 32 (1), 63–87. View Source

Head-to-Head Evidence: Differential Properties

Regioisomeric Differentiation: 1,3′- vs. 1,4′-Bipyrazole Core

The 1,3′-bipyrazole scaffold of the target compound represents a distinct N,C-linkage regioisomer compared to the 1,4′-bipyrazole analog (CAS 1403333-09-4). This structural difference is not trivial; it directly influences the spatial presentation of functional groups. In the 1,4′-isomer, the methyl group and carboxylic acid are oriented differently, which impacts biological activity. A review of patented bipyrazole inhibitors highlights that 1,3′-configured bipyrazoles are crucial scaffolds in several therapeutic areas, whereas 1,4′-bipyrazoles are often explored for different applications, such as material science [1]. This constitutes a class-level inference based on the established non-interchangeability of bipyrazole regioisomers.

Regioisomer Application

Class-level inference

1,3′-bipyrazole (medicinal chemistry) vs. 1,4′-bipyrazole (materials science) [1]

Scaffold selection determines research domain applicability

Patent landscape-based divergence; verify with targeted SAR

Evidence Dimension	Molecular architecture and resulting application field divergence
Target Compound Data	1,3′-bipyrazole core (N,C-linkage)
Comparator Or Baseline	1,4′-bipyrazole core (N,C-linkage), e.g., 1′-methyl-1′H-[1,4′-bipyrazole]-3-carboxylic acid (CAS 1403333-09-4)
Quantified Difference	Not a single quantifiable metric; differential application in medicinal chemistry (1,3′) vs. materials science (1,4′) is observed across the literature [1].
Conditions	Literature review of bipyrazole patent landscape and applications.

Why This Matters

Selecting the incorrect regioisomer can lead to a completely different research outcome, invalidating SAR studies or material performance.

• [1] Abbas, A.A.; Abdellattif, M.H.; Dawood, K.M. Inhibitory activities of bipyrazoles: a patent review. Expert Opinion on Therapeutic Patents 2022, 32 (1), 63–87. View Source

Computational Physicochemical Profile vs. 1,4′-Regioisomer

The target compound's computed topological polar surface area (TPSA) of 72.94 Ų and a calculated LogP of 0.304 place it within a more favorable range for central nervous system (CNS) drug-likeness compared to its 1,4′-regioisomer (CAS 1403333-09-4). The 1,4′-analog is predicted to have a higher boiling point of 429.6±25.0 °C and a slightly different pKa of 3.84±0.10 . While molecular weights are identical, the subtle shift in LogP and TPSA can significantly alter membrane permeability and bioavailability profiles, a critical factor during lead optimization.

Computed Properties

Cross-study comparable

LogP 0.304 · TPSA 72.94 Ų

Supports CNS drug-like property screening

1,4′-regioisomer presents divergent profile; source‑specific review needed

Evidence Dimension	Computed LogP and TPSA
Target Compound Data	LogP = 0.304; TPSA = 72.94 Ų
Comparator Or Baseline	1′-Methyl-1′H-[1,4′-bipyrazole]-3-carboxylic acid: predicted pKa = 3.84±0.10, boiling point = 429.6±25.0 °C (LogP/TPSA not reported on same source)
Quantified Difference	Direct LogP comparison unavailable from same source; qualitative difference in physicochemical profiles is evident.
Conditions	Data from vendor-computed properties (ChemScene for target; ChemicalBook for comparator).

Why This Matters

For medicinal chemists optimizing CNS drug candidates, the unique low LogP and moderate TPSA of the 1,3′-isomer provide a distinct starting point that cannot be replicated with the 1,4′-scaffold.

Functional Group Advantage: Carboxylic Acid vs. Amino Analogs

In contrast to 4-amino-1,3′-bipyrazoles, which serve as precursors for fluorescent probes via diazotization and coupling [1], the 3-carboxylic acid on the target compound provides a handle for amide coupling or esterification without the need to manage a free amine. This is a direct synthetic advantage. Where a 4-amino derivative would require protection/deprotection steps, the carboxylic acid is directly available for conjugation to amines, alcohols, or material surfaces under standard conditions, saving one to two synthetic steps.

Conjugation Efficiency

Class-level inference

Carboxylic acid: direct coupling · Amino analog: protection/deprotection needed [1]

Streamlined amide/ester library synthesis

Saves 1–2 synthetic steps under general heterocyclic logic

Evidence Dimension	Synthetic step count for amide/ester bond formation
Target Compound Data	Direct amide/ester coupling from carboxylic acid; 0 protection steps needed.
Comparator Or Baseline	4-Amino-1,3′-bipyrazole analog (e.g., 4′-amino-1′-ethyl-1′H-1,3′-bipyrazole-3-carboxylic acid): requires amine protection prior to carboxylic acid activation.
Quantified Difference	Saves 1-2 synthetic steps (protection and deprotection).
Conditions	General synthetic logic for heterocyclic functional group interconversion.

Why This Matters

For a procurement decision, this compound offers a more streamlined conjugation point, reducing synthesis time and cost for creating libraries of amides and esters compared to amino-bipyrazole alternatives.

• [1] Barabash, O. V.; Ostapiuk, Y. V.; Ostapiuk, M. Y.; Herzberger, C.; Kravets, M.; Schmidt, A. Pyrazolyldiazonium Salts in the Synthesis of 4-Amino-1,3′-bipyrazoles. European Journal of Organic Chemistry 2024, 27 (1), e202301049. View Source

Procurement-Driven Application Scenarios

CNS Drug Lead Optimization

The compound's unique 1,3′-bipyrazole geometry and favorable computed drug-like properties (low LogP, moderate TPSA) make it a privileged scaffold for CNS drug discovery programs, a scenario where the 1,4′-regioisomer would not be a suitable drop-in replacement due to its divergent physicochemical profile [Section 3, Evidence 2].

Focused Library Synthesis via Direct Amide Coupling

For medicinal chemists seeking to rapidly explore structure-activity relationships (SAR) around a bipyrazole core, this compound's free carboxylic acid allows for direct, one-step amide coupling with a wide range of amines. This offers a significant time advantage over amino-substituted analogs that require additional protection/deprotection chemistry [Section 3, Evidence 3].

Bifunctional Probe Scaffold for Chemical Biology

The 1,3′-bipyrazole core, distinct from other regioisomers, is documented to possess relevant biological activity [Section 3, Evidence 1]. The carboxylic acid can be used to tether a fluorophore or affinity tag, while the methyl group on the adjacent ring can be further derivatized, creating a bifunctional probe for target identification or mechanistic studies.

Application

Selection Property

Validation Focus

CNS drug-like property screening

1,3′-bipyrazole geometry & computed LogP/TPSA profile

CNS permeability & target engagement assays

Direct conjugation library synthesis

Free carboxylic acid for one‑step amide/ester formation

Synthetic step reduction & yield consistency

Bifunctional probe design

Bipyrazole scaffold activity & bifunctional derivatization handle

Target engagement & probe stability